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Compound of Interest

Compound Name: LY 345899

Cat. No.: B15613109

Essential Safety and Handling Guide for LY
345899

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of LY
345899, a potent folate analog and inhibitor of methylenetetrahydrofolate dehydrogenase
(MTHFD). Adherence to these procedures is essential to ensure a safe laboratory environment
and minimize exposure risk.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is mandatory when handling LY
345899. The following table summarizes the recommended PPE.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety
goggles. A face shield should
be worn where splashing is a

risk.

Protects against splashes and
airborne particles that could

cause eye irritation or injury.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber). Double gloving is

recommended.

Prevents direct skin contact
with the compound, which
could lead to irritation or
absorption. Gloves should be
inspected before use and

changed frequently.

Body Protection

A disposable, poly-coated
laboratory gown with long
sleeves and knitted or elastic

cuffs.

Provides a barrier against
accidental spills and
contamination of personal
clothing. Gowns should not be
worn outside of the designated

handling area.

Respiratory Protection

A NIOSH-approved N95
respirator or higher is
necessary when handling the
powder outside of a certified
chemical fume hood or
biological safety cabinet to
prevent inhalation of dust

particles.

Minimizes the risk of inhaling
the compound, especially in its

powdered form.

Quantitative Data Summary

The following table provides key quantitative data for LY 345899.
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Property Value Source
Molecular Weight 471.43 g/mol [1]
Chemical Formula C20H21N707 [1]
CAS Number 10538-99-5 [1]
Appearance Solid powder [1]
Purity >98% [1]
Solubility Soluble in DMSO [1]

Short term (days to weeks): O -
Storage (Powder) 4°C. Long term (months to [1]
years): -20°C.

Short term (days to weeks): O -
Storage (In Solvent) 4°C. Long term (months): [1]
-20°C.

Operational and Disposal Plans

Operational Plan: Step-by-Step Handling Procedures

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Work should be
conducted in a designated area, preferably within a certified chemical fume hood or
biological safety cabinet to minimize exposure.[2]

e Weighing and Reconstitution: When weighing the solid compound, use a containment
balance or perform the task in a fume hood to control dust. For reconstitution, add the
solvent slowly to the vial to avoid splashing. As LY 345899 is soluble in DMSO, prepare
stock solutions in a fume hood.[1]

» Experimental Use: When using solutions of LY 345899, handle with care to prevent spills
and aerosol generation. Use luer-lock syringes and other safety-engineered devices where
possible.
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o Spill Cleanup: In case of a spill, evacuate the area and prevent others from entering. For
small spills, absorb the material with an inert absorbent (e.g., vermiculite, dry sand) and
place it in a sealed container for disposal.[2] For larger spills, follow your institution's
hazardous material spill response protocol.

o Decontamination: After handling, decontaminate all surfaces and equipment with an
appropriate cleaning agent. Remove and dispose of PPE as hazardous waste. Wash hands
thoroughly with soap and water after removing gloves.

Disposal Plan

All waste materials contaminated with LY 345899, including empty vials, used PPE, and spill
cleanup materials, must be disposed of as hazardous chemical waste.[2]

e Solid Waste: Collect all solid waste, including contaminated gloves, gowns, and absorbent
materials, in a clearly labeled, sealed container designated for hazardous chemical waste.

» Liquid Waste: Collect all liquid waste containing LY 345899 in a labeled, leak-proof container.
Do not pour any waste down the drain.

e Sharps: Any sharps contaminated with LY 345899 should be placed in a designated sharps
container for hazardous waste.

Follow all local, state, and federal regulations for the disposal of hazardous waste.

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of LY 345899.

Click to download full resolution via product page

Caption: Workflow for the safe handling of LY 345899.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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